Cas no 1403665-92-8 (6-Benzothiazolol, 5-methyl-)

6-Benzothiazolol, 5-methyl- structure
6-Benzothiazolol, 5-methyl- structure
Product Name:6-Benzothiazolol, 5-methyl-
CAS No:1403665-92-8
MF:C8H7NOS
MW:165.212280511856
CID:2145227
Update Time:2023-11-19

6-Benzothiazolol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-methylbenzo[d]thiazol-6-ol
    • 6-Benzothiazolol, 5-methyl-
    • WONQAVVTOHKECK-UHFFFAOYSA-N
    • CID 89157678
    • Inchi: 1S/C8H7NOS/c1-5-2-6-8(3-7(5)10)11-4-9-6/h2-4,10H,1H3
    • InChI Key: WONQAVVTOHKECK-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=C(C)C(=CC1=2)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Topological Polar Surface Area: 61.4

Experimental Properties

  • Density: 1.365±0.06 g/cm3(Predicted)
  • Boiling Point: 315.2±22.0 °C(Predicted)
  • pka: 8.86±0.40(Predicted)
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